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Compound of Interest

Compound Name: BMS-986187

Cat. No.: B15620355

For Researchers, Scientists, and Drug Development Professionals

Introduction

BMS-986187 is a potent and selective positive allosteric modulator (PAM) of the delta-opioid
receptor (DOR) and has also been found to act as a PAM at the kappa-opioid receptor (KOR).
[1] As a PAM, it enhances the affinity and/or efficacy of endogenous and exogenous agonists at
these receptors. BMS-986187 has been identified as a G protein-biased allosteric agonist,
showing preferential activation of G protein signaling over B-arrestin recruitment.[2][3] This
profile makes it a valuable tool for studying opioid receptor pharmacology and a potential
therapeutic candidate for various conditions, including pain and depression.[3]

These application notes provide comprehensive guidance on the recommended solvents,
solubility, and detailed protocols for the preparation of BMS-986187 solutions for both in vitro
and in vivo research applications.

Physicochemical Properties

A summary of the key physicochemical properties of BMS-986187 is provided in the table
below.
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Property Value Reference
Molecular Formula C31H3404 [1114]
Molecular Weight 470.6 g/mol [4]

CAS Number 684238-37-7 [1]
Appearance White to off-white solid [5]

Solubility Data

The solubility of BMS-986187 in various solvents is summarized in the table below. It is crucial
to note that the solubility can be affected by factors such as temperature, pH, and the purity of
the compound and solvents.

Solvent Concentration Remarks Reference

Ultrasonic and

warming to 60°C may
>10.62mM (=5 ]
DMSO be required. Use [5]

mg/mL)
freshly opened DMSO
as it is hygroscopic.
20 mM (9.41 mg/mL)
10.02 mM (4.72 Sonication is )
mg/mL) recommended.
Ethanol Slightly soluble
DMF Soluble
PBS Insoluble

Experimental Protocols
l. In Vitro Applications: Preparation of Stock and
Working Solutions
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For most in vitro cell-based assays, dimethyl sulfoxide (DMSO) is the recommended solvent for
preparing a high-concentration stock solution of BMS-986187.

Materials:

BMS-986187 powder

e Anhydrous, high-purity DMSO

 Sterile microcentrifuge tubes or vials

o Calibrated pipettes

» Vortex mixer

e Sonicator (optional, but recommended)

o Water bath (optional)

Protocol for Preparing a 10 mM DMSO Stock Solution:

e Weighing: Accurately weigh the desired amount of BMS-986187 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
4.706 mg of BMS-986187.

» Solvent Addition: Add the calculated volume of high-purity DMSO to the tube. For 4.706 mg
of BMS-986187, add 1 mL of DMSO.

 Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o If the compound is not fully dissolved, sonicate the tube in a water bath sonicator for 5-10
minutes.[4]

o Gentle warming in a water bath up to 60°C can also aid dissolution.[5] Ensure the tube is
tightly capped to prevent solvent evaporation.
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o Storage: Once fully dissolved, the stock solution should be aliquoted into smaller volumes to
avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1
month) or -80°C for long-term storage (up to 6 months), protected from light.[5]

Preparation of Working Solutions for Specific Assays:

From the 10 mM stock solution, serial dilutions can be made to prepare working solutions for
various in vitro assays. The final concentration of DMSO in the assay should be kept low
(typically < 0.1%) to avoid solvent-induced artifacts.

o GTPyS Binding Assays: Prepare working solutions by diluting the 10 mM stock solution in
the assay buffer. The final concentrations of BMS-986187 will depend on the experimental
design, but a typical range to test its activity as a PAM or allosteric agonist would be from 1
nM to 100 puM.[5]

e [B-Arrestin Recruitment Assays: Similar to the GTPyS assay, dilute the stock solution to the
desired concentrations in the appropriate cell culture medium or assay buffer. A wide
concentration range should be tested to characterize the dose-response relationship.[2]

o ERK Phosphorylation Assays: Prepare working solutions by diluting the stock solution in
serum-free medium before stimulating the cells. The final DMSO concentration should be
carefully controlled across all conditions.

Workflow for Solution Preparation
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Aliquot and store at -20°C or -80°C Start: BMS-986187 Powder

Accurately weigh powder

'

Dissolve in appropriate solvent

In Vitrg Application In Vivo Application

Solvent: High-purity DMSO Vehicle: e.g., DMSO, PEG300, Tween 80, Saline

Prepare 10 mM Stock Solution Prepare formulation for injection
Prepare working solutions in assay buffer/medium Administer to animal model

Perform in vitro assay (e.g., GTPYS, B-arrestin, ERK) Conduct in vivo study

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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